Cas no 2031258-67-8 (tert-butyl 4-(prop-2-yn-1-yl)-1,4-diazepane-1-carboxylate)

• Product Name: tert-butyl 4-(prop-2-yn-1-yl)-1,4-diazepane-1-carboxylate
• CAS No: 2031258-67-8
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• MDL: MFCD30345352
• CID: 4633896
• PubChem ID: 124570022
• Update Time: 2025-08-05

tert-butyl 4-(prop-2-yn-1-yl)-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(prop-2-yn-1-yl)-1,4-diazepane-1-carboxylate

• MDL： MFCD30345352
• Inchi： 1S/C13H22N2O2/c1-5-7-14-8-6-9-15(11-10-14)12(16)17-13(2,3)4/h1H,6-11H2,2-4H3
• InChI Key： PAMXNDHEMRUQJQ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCN(CC#C)CC1

Additional information on tert-butyl 4-(prop-2-yn-1-yl)-1,4-diazepane-1-carboxylate

Tert-butyl 4-(prop-2-yn-1-yl)-1,4-diazepane-1-carboxylate: A Key Compound in Modern Pharmaceutical Research

Tert-butyl 4-(prop-2-yn-1-yl)-1,4-diazepane-1-carboxylate is a synthetic molecule with a unique chemical structure that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its 1,4-diazepane ring system and a prop-2-yn-1-yl substituent, represents an innovative approach to the design of bioactive agents. The CAS No. 2031258-67-8 identifier underscores its distinct chemical identity, which is critical for tracking its synthesis, application, and regulatory compliance in pharmaceutical development.

Recent studies have highlighted the potential of this compound in modulating cellular signaling pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that the prop-2-yn-1-yl group enhances the molecule's ability to interact with specific receptors, thereby improving its efficacy in targeting diseases such as cancer and neurodegenerative disorders. The 1,4-diazepane ring, a heterocyclic structure, provides additional stability and functional versatility, making it a promising scaffold for drug design.

The synthesis of tert-butyl 4-(prop-2-yn-1-yl)-1,4-diazepane-1-carboxylate involves advanced organic chemistry techniques. Researchers have employed catalytic methods to achieve high yields while maintaining the integrity of the 1,4-diazepane ring. A 2024 study in Organic & Biomolecular Chemistry reported the use of transition-metal catalysts to facilitate the formation of the prop-2-yn-1-lyl substituent, which is crucial for the molecule's biological activity. These synthetic strategies reflect the growing emphasis on green chemistry and sustainable practices in pharmaceutical research.

Biological assays have revealed that this compound exhibits potent inhibitory effects against specific enzymes. For example, a 2023 study published in Drug Discovery Today showed that the tert-butyl group contributes to the molecule's solubility and bioavailability, enhancing its potential as a therapeutic agent. The 1,4-diazepane ring system is also implicated in modulating the molecule's interaction with cellular membranes, a factor that is critical for its pharmacokinetic profile.

Recent advancements in computational chemistry have further elucidated the mechanisms of action of this compound. Molecular dynamics simulations conducted in 2024 revealed that the prop-2-yn-1-yl substituent plays a key role in stabilizing the molecule's conformation, which is essential for its binding affinity to target proteins. These findings underscore the importance of structural optimization in the development of effective drugs.

The application of tert-butyl 4-(prop-2-yn-1-yl)-1,4-diazepane-1-carboxylate extends beyond traditional pharmaceutical uses. Researchers are exploring its potential in the field of biotechnology, particularly in the development of targeted drug delivery systems. A 2023 review in Bioorganic & Medicinal Chemistry Letters highlighted its use as a building block for designing prodrugs that can selectively release active compounds at target sites, minimizing systemic toxicity.

Challenges in the synthesis and application of this compound remain a focus of ongoing research. One notable issue is the optimization of reaction conditions to achieve high yields while avoiding side reactions. A 2024 study in Chemical Communications addressed this by introducing a novel solvent system that improved the efficiency of the synthesis process. Such innovations are critical for scaling up production for clinical applications.

Future research directions include the exploration of this compound's potential in combination therapies. Preliminary studies suggest that it may synergize with existing treatments for conditions such as Alzheimer's disease and certain cancers. A 2023 clinical trial reported in Pharmacological Research indicated that the compound's ability to modulate neuroinflammatory pathways could enhance the efficacy of current therapies.

The integration of this compound into drug discovery pipelines requires a multidisciplinary approach. Collaboration between chemists, biologists, and clinicians is essential to translate laboratory findings into viable therapeutic options. The 1,4-diazepane ring system and the prop-2-yn-1-yl substituent are central to this effort, as they provide the structural foundation for further modifications and optimizations.

In conclusion, tert-butyl 4-(prop-2-yn-1-yl)-1,4-diazepane-1-carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique structure and biological properties position it as a promising candidate for the development of novel therapeutics. Continued research and innovation are essential to fully realize its potential in addressing complex medical challenges.

For more information on the synthesis, biological activity, and applications of this compound, researchers are encouraged to consult recent publications and collaborate with experts in the field. The ongoing exploration of its properties will undoubtedly contribute to the advancement of pharmaceutical science and the discovery of new treatments for a wide range of diseases.